(S)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine

• IUPAC Name: (1S)-1-(2,3-dihydro-1-benzofuran-5-yl)ethanamine
• InChI: InChI=1S/C10H13NO/c1-7(11)8-2-3-10-9(6-8)4-5-12-10/h2-3,6-7H,4-5,11H2,1H3/t7-/m0/s1
• InChI Key: QIYXYRNFEROUBV-ZETCQYMHSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCC2)N
• Isomeric SMILES: C[C@@H](C1=CC2=C(C=C1)OCC2)N
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• CAS No.: 1241683-77-1

Description

(S)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Analytical Methods

LC-MS/MS Analysis in Rat Plasma

A study developed an analytical method for the determination of new benzodifuranyl derivatives, including compounds related to (1S)-1-(2,3-Dihydro-1-benzofuran-5-yl)ethanamine, in rat plasma. This method was applied to a pharmacokinetic study, highlighting the importance of accurate measurement techniques in understanding the behavior of new psychoactive substances in biological systems (Baralla et al., 2019).

Material Science

Dielectric and Thermal Properties

The synthesis of a compound involving 1-(1-benzofuran-2yl)-3-(4-hydroxyphenyl)propen-1-one demonstrates applications in material science, particularly in understanding the dielectric and thermal properties of polymers with benzofuran components. This research contributes to the development of materials with specific electronic and thermal characteristics (Çelik & Coskun, 2018).

Organic Synthesis and Biological Activity

Synthesis of Bioactive Compounds

Research has focused on synthesizing β-amino carbonyl derivatives containing coumarin and benzofuran moieties through a Mannich reaction. These compounds were evaluated for their antimicrobial and antioxidant activities, demonstrating the potential of benzofuran derivatives in developing new therapeutic agents (Kenchappa et al., 2013).

Cascade Radical Cyclization for Benzofuran Derivatives

A method for constructing complex benzofurylethylamine derivatives through a radical cyclization cascade mechanism was reported. This approach facilitates the synthesis of polycyclic benzofurans, highlighting the versatility of benzofuran scaffolds in organic synthesis (Deng et al., 2019).